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Compound of Interest

Compound Name: 6-Nonen-1-ol, (6E)-

Cat. No.: B3051157

In-depth Technical Guide: (6E)-6-Nonen-1-ol

For Researchers, Scientists, and Drug Development Professionals
Introduction

(6E)-6-Nonen-1-ol is an organic compound classified as an unsaturated fatty alcohol. Its
structure consists of a nine-carbon chain with a hydroxyl group at one end and a carbon-
carbon double bond in the trans or E configuration at the sixth carbon position. This technical
guide provides a summary of its chemical structure, properties, and available data.

Chemical Structure and Properties

The fundamental characteristics of (6E)-6-Nonen-1-ol are summarized below.

Table 1: Chemical and Physical Properties of (6E)-6-Nonen-1-ol
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Property Value Source
Chemical Formula CoH1s0 [1112][3]
Molecular Weight 142.24 g/mol [2][4]
IUPAC Name (6E)-Non-6-en-1-ol [4]

CAS Registry Number

31502-19-9

[1]3]

Boiling Point 115 °C at 20 mmHg [2]
Density 0.85 g/mL [2]
Refractive Index 1.4510 [2]

Soluble in alcohol. Estimated

Solubility water solubility of 619.3 mg/L
at 25 °C.
Colorless to pale yellow liquid
Appearance

(estimated).

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of chemical

compounds.

Mass Spectrometry

The National Institute of Standards and Technology (NIST) provides mass spectrometry data

for (6E)-6-Nonen-1-ol, which can be utilized for its identification.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

A thorough search of publicly available scientific literature and databases did not yield specific

H NMR or 3C NMR spectroscopic data for (6E)-6-Nonen-1-ol. This information is essential for

the unambiguous confirmation of its chemical structure.

Synthesis and Experimental Protocols
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Detailed and reproducible experimental protocols for the synthesis of (6E)-6-Nonen-1-ol are not
readily available in the public scientific literature. For researchers requiring this compound,
custom synthesis by a specialized chemical provider or development of a synthetic route based
on general organic chemistry principles would be necessary. A potential synthetic approach
could involve the Wittig reaction or other olefination methods to introduce the trans-double
bond, followed by functional group manipulations to yield the primary alcohol.

Biological Activity and Signaling Pathways

Currently, there is a lack of published research detailing the biological activity of (6E)-6-Nonen-
1-ol or its involvement in any specific signaling pathways. This presents an opportunity for
novel research into the potential pharmacological or biological effects of this compound. Given
its structural similarity to other fatty alcohols that exhibit biological activities, it could be a
candidate for screening in various biological assays.

Experimental Workflow for Investigating Biological Activity

For researchers interested in exploring the biological effects of (6E)-6-Nonen-1-ol, a general
experimental workflow is proposed.
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Phase 1: In Vitro Screening
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Figure 1. A generalized workflow for the investigation of the biological activity of a novel
compound like (6E)-6-Nonen-1-ol.
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Conclusion

(6E)-6-Nonen-1-ol is a fatty alcohol with well-defined chemical and physical properties.
However, there is a significant gap in the publicly available scientific literature regarding its
synthesis, comprehensive spectroscopic characterization (specifically NMR data), and
biological activity. This presents a clear opportunity for further research to explore the potential
applications of this compound in various scientific and industrial fields, including drug discovery
and materials science. Researchers are encouraged to undertake studies to synthesize and
characterize this molecule and to investigate its biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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